Cas no 2680848-83-1 (3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid)

• Product Name: 3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid
• CAS No: 2680848-83-1
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5650925
• PubChem ID: 165907624
• Update Time: 2025-06-08

3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680848-83-1
• 3-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)propanoic acid
• EN300-28282059
• 3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid

• Inchi： 1S/C13H15NO5/c1-2-8-19-13(17)14-10-5-3-4-6-11(10)18-9-7-12(15)16/h2-6H,1,7-9H2,(H,14,17)(H,15,16)
• InChI Key： LQXBLIPTFPQDMI-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1C=CC=CC=1NC(=O)OCC=C

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid

Introduction to 3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid (CAS No. 2680848-83-1)

3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680848-83-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, represents a convergence of multiple chemical functionalities, including ester, amide, and phenoxy groups, which collectively contribute to its unique reactivity and potential biological activity. The presence of these functional moieties makes it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of 3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid is built upon a propyl backbone that is bifunctionalized at both ends. One end terminates in a carboxylic acid group, while the other is linked to a phenoxy ring through an amide bond. The amide linkage itself is further modified by an ester group derived from prop-2-en-1-ol (allyl alcohol), introducing both hydrophobic and hydrophilic characteristics that can influence its solubility and interaction with biological targets. This structural complexity suggests a multifaceted role in chemical interactions, making it an intriguing subject for synthetic and pharmacological studies.

In recent years, the demand for novel molecular entities with tailored properties has driven extensive research into compounds like 3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid. The pharmaceutical industry continually seeks innovative compounds that can modulate biological pathways with high specificity and low toxicity. The structural features of this compound, particularly the combination of aromatic rings, amide bonds, and ester groups, align well with the criteria for potential bioactivity. Such features are frequently observed in active pharmaceutical ingredients (APIs) due to their ability to engage with biological receptors or enzymes in a targeted manner.

One of the most compelling aspects of 3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid is its potential as a building block for more complex derivatives. The presence of multiple reactive sites allows for selective modifications that can fine-tune its pharmacological properties. For instance, the ester group can be hydrolyzed under specific conditions to yield a carboxylic acid derivative, while the amide bond can be cleaved or modified to alter its solubility or metabolic stability. These attributes make it a valuable intermediate in synthetic chemistry, particularly in the development of prodrugs or enzyme inhibitors.

Current research trends in medicinal chemistry emphasize the importance of structure-activity relationships (SARs) to optimize drug candidates. Compounds like 3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid serve as excellent starting points for SAR studies due to their diverse functional groups. By systematically modifying individual moieties while maintaining the core structure, researchers can identify key pharmacophores responsible for biological activity. This approach has been instrumental in the development of drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

The phenoxy group in 3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid is particularly noteworthy for its role in biological interactions. Phenoxy-substituted compounds are commonly found in APIs due to their ability to interact with aromatic residues in protein targets. This interaction often enhances binding affinity and selectivity. Moreover, the propyl chain provides flexibility, allowing the molecule to adopt conformations that optimize interactions with biological macromolecules. Such structural features are critical for designing molecules that can effectively penetrate cellular membranes and reach their intended targets.

Recent advancements in computational chemistry have further accelerated the exploration of compounds like 3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid. Molecular modeling techniques enable researchers to predict binding affinities, metabolic stability, and other physicochemical properties before conducting experimental synthesis. These predictions guide synthetic strategies and help prioritize candidates for further investigation. By integrating experimental data with computational insights, scientists can more efficiently navigate the complex landscape of drug discovery.

The versatility of 3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid also extends to its potential applications in material science and industrial chemistry. Beyond pharmaceuticals, such compounds can serve as intermediates in the synthesis of polymers, coatings, or specialty chemicals. Their unique structural motifs may inspire new materials with tailored properties, such as enhanced biodegradability or improved mechanical strength. This broad applicability underscores the importance of investing in fundamental research to uncover novel chemical entities.

In conclusion,3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid (CAS No. 2680848-83-1) represents a fascinating example of how structural complexity can yield compounds with diverse potential applications. Its combination of ester, amide, and phenoxy functionalities makes it a versatile scaffold for drug discovery and material science alike. As research continues to uncover new methodologies for molecular design and synthesis,3-(2-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid will likely play an increasingly important role in shaping the future of chemical innovation.